Cas no 126453-63-2 (2-Pentenoic acid,3-methyl-,(1R,3aS,5S,7R,7aR)-1-[(1S)-1-(acetyloxy)ethyl]octahydro-4-methylene-7-(1-methylethyl)-2-oxo-1H-inden-5-ylester, (2E)-rel-)

• Product Name: 2-Pentenoic acid,3-methyl-,(1R,3aS,5S,7R,7aR)-1-[(1S)-1-(acetyloxy)ethyl]octahydro-4-methylene-7-(1-methylethyl)-2-oxo-1H-inden-5-ylester, (2E)-rel-
• CAS No: 126453-63-2
• MF: C₂₃H₃₄O₅
• MW: 390.513067722321
• CID: 188796
• PubChem ID: 6443977
• Update Time: 2025-04-19

2-Pentenoic acid,3-methyl-,(1R,3aS,5S,7R,7aR)-1-[(1S)-1-(acetyloxy)ethyl]octahydro-4-methylene-7-(1-methylethyl)-2-oxo-1H-inden-5-ylester, (2E)-rel- Chemical and Physical Properties

Names and Identifiers

• 2-Pentenoic acid,3-methyl-,(1R,3aS,5S,7R,7aR)-1-[(1S)-1-(acetyloxy)ethyl]octahydro-4-methylene-7-(1-methylethyl)-2-oxo-1H-inden-5-ylester, (2E)-rel-
• [(1S,3aS,5S,7R,7aR)-1-(1-acetyloxyethyl)-4-methylidene-2-oxo-7-propan-2-yl-3,3a,5,6,7,7a-hexahydro-1H-inden-5-yl] (E)-3-methylpent-2-enoate
• 2-Pentenoic acid,3-methyl-,(1R,3aS,5S,7R,7aR)-1-[(1S)-1-(acetyloxy)ethyl]octahydro-4-methylene...
• 2-Pentenoic acid,3-methyl-,(1R,3aS,5S,7R,7aR)-1-[(1S)-1-(acetyloxy)ethyl]octahydro-4-methylene-7-(1-methylethyl)-2-oxo-1H-ind
• farfaratin
• [(1S,3aS,5S,7R,7aR)-1-(1-acetoxyethyl)-7-isopropyl-4-methylene-2-oxo-3,3a,5,6,7,7a-hexahydro-1H-inden-5-yl] (E)-3-methylpent-2-enoate
• 126453-63-2

• Inchi： 1S/C23H34O5/c1-8-13(4)9-21(26)28-20-11-17(12(2)3)23-18(14(20)5)10-19(25)22(23)15(6)27-16(7)24/h9,12,15,17-18,20,22-23H,5,8,10-11H2,1-4,6-7H3/b13-9+/t15?,17-,18-,20+,22+,23-/m1/s1
• InChI Key： CFUPNMDNSQIWBB-MTLBRCJSSA-N
• SMILES： O(C(/C=C(\C)/CC)=O)[C@@H]1C(=C)[C@H]2CC([C@H](C(C)OC(C)=O)[C@@H]2[C@@H](C(C)C)C1)=O

Computed Properties

• Exact Mass: 390.240624
• Monoisotopic Mass: 390.240624
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 4.1
• Topological Polar Surface Area: 69.7

Experimental Properties

• Density: 1.07
• Boiling Point: 471.3°C at 760 mmHg
• Flash Point: 200.7°C
• Refractive Index: 1.501